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Compound of Interest

Compound Name:
Tetramethylammonium fluoride

tetrahydrate

Cat. No.: B103119 Get Quote

For researchers, scientists, and drug development professionals, a thorough understanding of

the safety and handling precautions for all laboratory reagents is paramount. This guide

provides a comprehensive overview of the safe handling, storage, and emergency procedures

for Tetramethylammonium fluoride tetrahydrate (TMAF tetrahydrate).

Chemical and Physical Properties
TMAF tetrahydrate is a quaternary ammonium salt that serves as a versatile reagent in organic

synthesis, primarily as a source of fluoride ions.[1][2] Its physical and chemical characteristics

are summarized below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b103119?utm_src=pdf-interest
https://www.benchchem.com/product/b103119?utm_src=pdf-body
https://cymitquimica.com/cas/17787-40-5/
https://www.medchemexpress.com/tetramethylammonium-fluoride-tetrahydrate.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103119?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

Molecular Formula C4H20FNO4 [3]

CAS Number 17787-40-5 [1][3][4]

Molecular Weight 165.20 g/mol [3]

Appearance
Off-white to brown or colorless

to white solid/mass
[3][5]

Melting Point 39-42 °C (lit.) [3]

Flash Point > 112 °C / > 233.6 °F [3][6]

Solubility Highly soluble in water [1]

Stability
Hygroscopic; stable under

standard ambient conditions
[6]

Hazard Identification and Classification
TMAF tetrahydrate is classified as a hazardous chemical.[4] It is crucial to understand its

potential health effects to ensure safe handling.

GHS Hazard Statements:[7]

H302: Harmful if swallowed.

H312: Harmful in contact with skin.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H332: Harmful if inhaled.

H335: May cause respiratory irritation.

Pictograms:
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Caption: GHS Pictogram for Harmful/Irritant Substances.

Safe Handling and Personal Protective Equipment
(PPE)
Adherence to proper handling procedures and the use of appropriate personal protective

equipment are essential to minimize exposure risks.

Engineering Controls:

Work in a well-ventilated area.[8][9] A local exhaust system or chemical fume hood should be

used, especially when generating dust or aerosols.[8]

Ensure eyewash stations and safety showers are readily accessible.[4]

Personal Protective Equipment (PPE):

PPE Type Specification References

Eye/Face Protection

Safety glasses with side-

shields or goggles. A face

shield may be necessary in

situations with a higher risk of

splashing.

[4][8]

Skin Protection

Chemical-resistant gloves

(e.g., impervious gloves).

Protective clothing to prevent

skin contact.

[6][8]

Respiratory Protection

A NIOSH/MSHA approved dust

respirator should be worn if

dust is generated and

ventilation is inadequate.

[4][8]

General Hygiene Practices:

Wash hands and face thoroughly after handling.[8]
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Do not eat, drink, or smoke in areas where the chemical is handled or stored.[9]

Remove and wash contaminated clothing before reuse.

Start Handling TMAF

Assess Risks:
- Dust generation?
- Splash potential?

Implement Engineering Controls:
- Fume hood

- Good ventilation

Wear Appropriate PPE:
- Gloves

- Goggles
- Lab coat

Perform Chemical Handling

Decontaminate Work Area
and Equipment

Wash Hands Thoroughly

End of Procedure
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Click to download full resolution via product page

Caption: General workflow for safely handling TMAF tetrahydrate.

Storage and Disposal
Storage:

Store in a cool, dry, and well-ventilated area.[3][4]

Keep containers tightly closed to prevent moisture absorption, as the material is hygroscopic.

[6][8]

Store away from incompatible materials such as strong oxidizing agents.[4][8]

Some sources recommend refrigeration.[8]

Disposal:

Dispose of waste material in accordance with local, state, and federal regulations.

Do not allow the product to enter drains.

Uncleaned containers should be treated as the product itself.

Emergency Procedures
In the event of an emergency, follow these first-aid and spill-response protocols.

First-Aid Measures
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Exposure Route First-Aid Protocol References

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. Seek medical

attention if you feel unwell.

[4][6][8]

Skin Contact

Immediately wash the affected

area with plenty of soap and

water for at least 15 minutes

while removing contaminated

clothing. Seek medical

attention if skin irritation

occurs.

[4][6][8]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses if present and

easy to do. Continue rinsing

for at least 15 minutes. Seek

immediate medical attention.

[4][8]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water and

drink plenty of water. Call a

poison center or doctor if you

feel unwell.

[4][8]

Accidental Release Measures
Personal Precautions: Evacuate the area and ensure adequate ventilation. Avoid breathing

dust and contact with the substance. Wear appropriate PPE.[9]

Containment and Cleanup: For dry spills, sweep up or use a dry clean-up procedure that

avoids generating dust.[9] Place the spilled material into a suitable, labeled container for

disposal.[4][9] For wet spills, absorb with an inert material and place in a container for

disposal.[9]

Environmental Precautions: Prevent the spill from entering drains or waterways.[9]
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Spill or Exposure Occurs

Assess the Situation
(Is it safe to approach?)

Administer First Aid
(Follow SDS guidelines)

Evacuate Immediate Area
(If necessary)

No

Don Appropriate PPE

Yes

Contain the Spill

Clean Up Spill
(Avoid dust generation)

Dispose of Waste Properly

Decontaminate Area

Seek Medical Attention

Click to download full resolution via product page

Caption: Decision-making workflow for emergency response to a TMAF tetrahydrate spill or

exposure.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[4][8]
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Specific Hazards: In case of fire, hazardous combustion products may be formed, including

nitrogen oxides (NOx), carbon oxides (CO, CO2), and hydrogen fluoride (HF).[4][6]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[4]

This guide is intended to provide essential safety information. Always refer to the most current

Safety Data Sheet (SDS) for TMAF tetrahydrate before use and ensure that all personnel are

trained on its proper handling and emergency procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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